Cas no 1227577-49-2 (6-Chloro-3-(pyridin-3-yl)pyridine-2-acetonitrile)

• Product Name: 6-Chloro-3-(pyridin-3-yl)pyridine-2-acetonitrile
• CAS No: 1227577-49-2
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• CID: 4913560
• Update Time: 2025-11-06

6-Chloro-3-(pyridin-3-yl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-(pyridin-3-yl)pyridine-2-acetonitrile
• 6-Chloro-3-(pyridin-3-yl)pyridine-2-acetonitrile

• Inchi： 1S/C12H8ClN3/c13-12-4-3-10(11(16-12)5-6-14)9-2-1-7-15-8-9/h1-4,7-8H,5H2
• InChI Key： XXZZVWFICNLHCD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=NC=CC=2)C(CC#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.1
• Topological Polar Surface Area: 49.6

Additional information on 6-Chloro-3-(pyridin-3-yl)pyridine-2-acetonitrile

Comprehensive Overview of 6-Chloro-3-(pyridin-3-yl)pyridine-2-acetonitrile (CAS No. 1227577-49-2)

6-Chloro-3-(pyridin-3-yl)pyridine-2-acetonitrile (CAS No. 1227577-49-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and chloro-substituted acetonitrile moiety, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, C12H8ClN3, offers a balance of reactivity and stability, making it a valuable building block for researchers exploring novel therapeutic agents and crop protection solutions.

In recent years, the demand for pyridine-based compounds like 6-Chloro-3-(pyridin-3-yl)pyridine-2-acetonitrile has surged due to their broad applicability in drug discovery. Researchers are particularly interested in its potential role in designing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound’s chloro and nitrile functional groups provide excellent handles for further chemical modifications, enabling the creation of targeted libraries for high-throughput screening. This aligns with the growing trend of precision medicine and structure-activity relationship (SAR) studies, where such intermediates are indispensable.

Beyond pharmaceuticals, 6-Chloro-3-(pyridin-3-yl)pyridine-2-acetonitrile has found applications in agrochemical research. Its structural features are being explored for developing next-generation pesticides and herbicides, especially as the industry shifts toward environmentally friendly alternatives. The compound’s ability to interact with specific enzyme targets in pests makes it a candidate for green chemistry initiatives, a hot topic among sustainability-focused researchers. This dual utility in life sciences and material science underscores its interdisciplinary importance.

The synthesis of 6-Chloro-3-(pyridin-3-yl)pyridine-2-acetonitrile typically involves multi-step organic reactions, including cross-coupling and nucleophilic substitution. Advanced techniques like microwave-assisted synthesis and catalysis are often employed to enhance yield and purity, addressing the industry’s demand for cost-effective and scalable production methods. Analytical characterization via NMR, HPLC, and mass spectrometry ensures compliance with stringent quality standards, a critical factor for regulatory approvals in both pharmaceutical and agrochemical sectors.

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In conclusion, 6-Chloro-3-(pyridin-3-yl)pyridine-2-acetonitrile (CAS No. 1227577-49-2) exemplifies the convergence of innovation and utility in modern chemistry. Its role in advancing drug discovery, sustainable agriculture, and catalytic processes positions it as a compound of enduring relevance. As research continues to uncover new applications, this molecule is poised to remain at the forefront of scientific and industrial progress.